Cas no 2352029-35-5 (tert-butyl N-[2-hydroxy-1-(1-hydroxycyclopropyl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-hydroxy-1-(1-hydroxycyclopropyl)ethyl]carbamate
• CAS No: 2352029-35-5
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 6070985
• PubChem ID: 165605371
• Update Time: 2025-10-29

tert-butyl N-[2-hydroxy-1-(1-hydroxycyclopropyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6973762
• 2352029-35-5
• tert-butyl N-[2-hydroxy-1-(1-hydroxycyclopropyl)ethyl]carbamate

• Inchi： 1S/C10H19NO4/c1-9(2,3)15-8(13)11-7(6-12)10(14)4-5-10/h7,12,14H,4-6H2,1-3H3,(H,11,13)
• InChI Key： MCGHTKBANOAXLC-UHFFFAOYSA-N
• SMILES： OC1(C(CO)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 217.13140809g/mol
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-[2-hydroxy-1-(1-hydroxycyclopropyl)ethyl]carbamate

tert-butyl N-[2-hydroxy-1-(1-hydroxycyclopropyl)ethyl]carbamate: A Comprehensive Overview

tert-butyl N-[2-hydroxy-1-(1-hydroxycyclopropyl)ethyl]carbamate is a compound with the CAS registry number 2352029-35-5, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced materials and drug delivery systems. Recent studies have highlighted its role in enhancing the stability and functionality of polymer-based composites, making it a subject of interest for both academic researchers and industry professionals.

The molecular structure of tert-butyl N-[2-hydroxy-1-(1-hydroxycyclopropyl)ethyl]carbamate is characterized by a cyclopropane ring, which introduces strain and reactivity into the molecule. This structural feature not only influences its physical properties but also plays a crucial role in its chemical reactivity. Researchers have explored its ability to act as a versatile building block in organic synthesis, particularly in the construction of complex molecules with tailored functionalities.

One of the most promising applications of this compound lies in its use as a precursor for advanced materials. For instance, recent studies have demonstrated its potential in the development of high-performance polymers with improved mechanical and thermal properties. The incorporation of tert-butyl N-[2-hydroxy-1-(1-hydroxycyclopropyl)ethyl]carbamate into polymer matrices has been shown to enhance their durability under harsh environmental conditions, making them suitable for aerospace and automotive industries.

In addition to its role in materials science, this compound has also been investigated for its potential in drug delivery systems. Its unique chemical structure allows for controlled release mechanisms, which are critical in pharmaceutical applications. Researchers have explored its ability to serve as a carrier for bioactive molecules, ensuring their sustained release over extended periods. This property has opened new avenues for the development of innovative therapeutic agents.

The synthesis of tert-butyl N-[2-hydroxy-1-(1-hydroxycyclopropyl)ethyl]carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient and environmentally friendly production routes, reducing the overall cost and environmental impact of manufacturing this compound.

From a sustainability perspective, the development of greener synthesis pathways for tert-butyl N-[2-hydroxy-1-(1-hydroxycyclopropyl)ethyl]carbamate aligns with global efforts to promote eco-friendly chemical processes. Researchers are actively exploring the use of renewable feedstocks and biodegradable intermediates to further enhance the sustainability profile of this compound.

In conclusion, tert-butyl N-[2-hydroxy-1-(1-hydroxycyclopropyl)ethyl]carbamate (CAS No: 2352029-35-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application development, position it as a key player in the future of materials science and drug delivery systems. As research continues to uncover new possibilities for this compound, its impact on various industries is expected to grow significantly.